Cas no 2172393-48-3 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2172393-48-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6190011
• PubChem ID: 165513063
• Update Time: 2025-07-20

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid
• EN300-1539666
• 2172393-48-3
• 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2,3-trimethylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-27(2,25(32)33)28(3,4)30-24(31)15-23(17-13-14-17)29-26(34)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QPGQILBAHZAPEO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C)(C)C(C(=O)O)(C)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid: A Comprehensive Overview

The compound 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid, with the CAS Registry Number 2172393-48-3, represents a highly specialized molecule that has garnered significant attention in the field of biomedical research. This compound is notable for its intricate structure, which combines elements of cyclopropane rings, fluorenylmethoxycarbonyl (Fmoc) groups, and trimethylbutanoic acid derivatives. These features make it a potential candidate for applications in peptide synthesis, drug delivery systems, and biological imaging.

Recent studies have highlighted the importance of molecules with complex side chains in enhancing the stability and functionality of peptides. The Fmoc group, commonly used as a protecting group in solid-phase peptide synthesis, adds a layer of chemical stability to the molecule. Meanwhile, the cyclopropyl moiety introduces rigidity and unique steric properties, which can be advantageous in protein-ligand interactions. The combination of these elements positions this compound at the forefront of biotechnology innovations.

One of the most promising applications of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid lies in its potential as a peptide-based therapeutic agent. Peptides are known for their specificity and ability to target particular biological pathways, making them ideal candidates for drug development. The inclusion of the Fmoc group not only protects the amino terminus during synthesis but also contributes to the overall stability of the peptide chain in physiological environments.

Moreover, the compound's structure resembles those of known cancer-targeting agents, where the bulky side chains can enhance selectivity and reduce off-target effects. This similarity underscores its potential utility in oncology research. Advanced computational modeling has shown that this molecule may exhibit favorable binding affinities toward specific receptors involved in cancer cell signaling, making it a compelling candidate for further investigation.

Another area of interest is the compound's role in biological imaging and diagnostics. The fluorenylmethoxycarbonyl (Fmoc) group has been extensively used as a labeling moiety due to its high fluorescence quantum yield and photostability. When incorporated into larger biomolecules, such as peptides or proteins, the Fmoc group enables real-time tracking of molecular interactions in vivo, offering valuable insights into disease mechanisms and therapeutic responses.

Recent advancements in nanotechnology have also opened new avenues for the application of this compound. Its structural features make it a potential component of drug delivery nanosystems, where it can serve as both a targeting moiety and a stabilizing agent. For instance, incorporating this molecule into lipid nanoparticles or polymer-based delivery vehicles could enhance specificity and improve drug payload efficiency.

From a synthetic perspective, the compound demonstrates the versatility of modern organic chemistry techniques. The synthesis of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid requires a precise sequence of reactions, including cyclopropanation, Fmoc installation, and amide bond formation. These steps highlight the importance of stereochemical control and purification strategies in producing high-purity compounds for research use.

Furthermore, this compound serves as a valuable model for studying enzymatic reactions and biological catalysts. Its intricate structure provides a testing ground for understanding how enzymes recognize and process complex substrates. Such studies are pivotal in the development of biocatalysts for industrial applications, including pharmaceutical manufacturing.

In summary, 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2,3-trimethylbutanoic acid stands out as a multifaceted molecule with broad implications in biomedical science. Its unique combination of structural elements positions it at the intersection of peptide chemistry, drug delivery systems, and biological imaging technologies. As research in these fields continues to evolve, this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and developing novel therapeutic solutions.